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Compound of Interest

Compound Name: 2-Hydroxyphenylacetic acid

Cat. No.: B019472 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals working with 2-Hydroxyphenylacetic acid. It

outlines the necessary personal protective equipment (PPE), handling procedures, emergency

protocols, and disposal plans to ensure a safe laboratory environment.

Chemical Identification and Hazards

Chemical Name: 2-Hydroxyphenylacetic acid

Synonyms: o-Hydroxyphenylacetic acid, Benzeneacetic acid, 2-hydroxy-[1]

CAS Number: 614-75-5[1]

Appearance: Beige or light red powder[2][3]

Primary Hazards: Causes skin, eye, and respiratory tract irritation[1][2][4]. May be harmful if

swallowed or inhaled[4].

Personal Protective Equipment (PPE)
The following table summarizes the required personal protective equipment for handling 2-
Hydroxyphenylacetic acid. This is based on the identified hazards and standard laboratory

safety protocols.
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Body Part
Personal Protective
Equipment (PPE)

Specifications and Best
Practices

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended.[5] Double

gloving is a best practice, with

one cuff under the gown and

the second over.[6] Gloves

should be changed every 30

minutes or immediately if

contaminated, punctured, or

torn.[6][7]

Eyes/Face Safety goggles or a face shield

Must comply with OSHA 29

CFR 1910.133 or European

Standard EN166.[2][8] Safety

glasses with side shields are

not sufficient.[6] A face shield

offers a fuller range of

protection against splashes.[7]

Body
Protective clothing/laboratory

coat

A disposable gown made of a

material resistant to chemical

permeation, such as

polyethylene-coated

polypropylene, is required.[5]

Gowns should have a closed

front, long sleeves, and tight-

fitting cuffs.[6][7]

Respiratory N95 or higher-rated respirator

A respiratory protection

program that meets OSHA's

29 CFR 1910.134 and ANSI

Z88.2 requirements or

European Standard EN 149

must be followed.[2][8] A fit-

tested N95 respirator is

necessary to protect against

airborne particles.[6]
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Operational and Disposal Plans
Handling and Storage:

Ventilation: Always handle 2-Hydroxyphenylacetic acid in a well-ventilated area, preferably

within a chemical fume hood, to keep airborne concentrations low.[2]

Hygiene: Wash hands thoroughly after handling.[1][2] Avoid contact with eyes, skin, and

clothing.[1][2] Do not eat, drink, or smoke in areas where the chemical is handled.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances such as bases, acid anhydrides, acid chlorides, and oxidizing

agents.[1][2]

Spill Management:

Evacuate and Alert: Clear the area of all personnel and alert others to the spill.

Ventilate: Ensure the area is well-ventilated.

Containment: For small spills, sweep up the solid material, avoiding dust generation, and

place it into a suitable, labeled container for disposal.[2][8]

Decontamination: Clean the spill area with an appropriate solvent and then wash with soap

and water.

Waste: Dispose of all contaminated materials as hazardous waste.

Disposal:

Dispose of 2-Hydroxyphenylacetic acid and any contaminated materials in accordance

with local, state, and federal regulations.

Do not empty into drains.[1]

Contact a licensed professional waste disposal service for proper disposal.[4]

Emergency Procedures
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In Case of Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[2] Seek immediate medical attention.[2]

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes.[2] Get medical aid immediately.[2]

Inhalation: Move the person to fresh air.[2][9] If breathing is difficult, give oxygen.[2] If not

breathing, give artificial respiration.[4] Seek immediate medical attention.[2]

Ingestion: Do NOT induce vomiting.[2] If the person is conscious and alert, rinse their mouth

and drink 2-4 cupfuls of milk or water.[2] Never give anything by mouth to an unconscious

person.[4] Get medical aid immediately.[2]

Visual Workflow for Handling 2-
Hydroxyphenylacetic Acid
The following diagrams illustrate the standard operating procedure for handling and in case of

an accidental spill of 2-Hydroxyphenylacetic acid.
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Workflow for Handling 2-Hydroxyphenylacetic Acid

Preparation

Handling

Post-Handling

Don Appropriate PPE
(Gloves, Goggles, Gown, Respirator)

Prepare Well-Ventilated Work Area
(e.g., Fume Hood)

Weigh/Measure Required Amount

Perform Experimental Procedure

Decontaminate Work Surface

Dispose of Waste in Labeled Container

Doff and Dispose of PPE Properly

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Standard operating procedure for handling 2-Hydroxyphenylacetic acid.
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Spill Response for 2-Hydroxyphenylacetic Acid

Immediate Response

Cleanup Procedure

Follow-Up

Spill Detected

Alert Others in the Area

Evacuate Immediate Area if Necessary

Assess the Spill Size and Hazard

Don Additional PPE if Needed

Contain the Spill with Absorbent Material

Carefully Sweep/Scoop up Solid Material

Place in a Labeled Hazardous Waste Container

Decontaminate the Spill Area

Arrange for Proper Waste Disposal

Report the Incident to a Supervisor
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Caption: Emergency response workflow for a 2-Hydroxyphenylacetic acid spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b019472?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b019472?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

